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Compound of Interest

Compound Name: Doxylamine

Cat. No.: B195884 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Doxylamine, an antihistamine commonly used in pharmaceutical

research and development, requires specific procedures for its safe disposal. This guide

provides essential, step-by-step guidance for the proper disposal of doxylamine, aligning with

standard laboratory safety protocols and regulatory requirements.

Key Chemical and Hazard Profile of Doxylamine
Before handling doxylamine, it is crucial to be aware of its chemical properties and associated

hazards. This information is critical for implementing appropriate safety measures during

disposal.
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Property/Hazard Description Citations

Chemical Formula C17H22N2O [1][2]

Physical State Solid, powder [3]

Acute Toxicity
Harmful if swallowed, in

contact with skin, or if inhaled.
[4][5]

Health Hazards

May cause skin, eye, and

respiratory irritation. Can affect

the central nervous system

and liver with repeated or

prolonged exposure.

Fire Hazard

May be combustible at high

temperatures. Combustion

products include carbon oxides

and nitrogen oxides.

Incompatibilities
Strong oxidizing agents, acids,

and alkalis.

Step-by-Step Doxylamine Disposal Protocol
The disposal of doxylamine must be conducted in a manner that neutralizes its potential

hazards and complies with all applicable regulations. The following protocol outlines the

necessary steps for its safe disposal.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Always handle doxylamine within a well-ventilated area, preferably a laboratory fume hood,

to avoid inhalation of dust.

Wear appropriate PPE, including chemical-resistant gloves, safety glasses with side shields,

and a lab coat.

2. Management of Spills:
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In the event of a small spill, use absorbent paper or an inert material like vermiculite or sand

to collect the spilled solid.

Avoid creating dust during the cleanup process.

Place the absorbent material and any contaminated clothing into a vapor-tight plastic bag.

Seal the bag and label it clearly for disposal as chemical waste.

Clean the contaminated surface with a strong soap and water solution.

3. Disposal of Unused Doxylamine and Contaminated Materials:

Regulatory Compliance: All waste disposal must adhere to federal, state, and local

environmental control regulations. Chemical waste generators are responsible for ensuring

complete and accurate classification of hazardous waste.

Waste Collection:

Collect unused doxylamine and any materials heavily contaminated with it in a suitable,

labeled, and sealed container.

Do not mix doxylamine waste with incompatible substances such as strong oxidizing

agents, acids, or alkalis.

Professional Disposal:

Arrange for the disposal of the contained doxylamine waste through a licensed

professional waste disposal service.

One recommended method is to dissolve or mix the material with a combustible solvent

and burn it in a chemical incinerator equipped with an afterburner and scrubber.

Label the container as "Hazardous Waste" and include an accurate description of the

contents.

4. Disposal of Empty Containers:
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Empty containers that held doxylamine should be managed as hazardous waste and given

to a designated environmental health and safety (EHS) department or a licensed disposal

company.

Do not reuse the containers for other purposes.

Doxylamine Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of doxylamine in a laboratory setting.
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Doxylamine Waste Generated
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Caption: Workflow for the safe disposal of doxylamine waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of doxylamine, thereby fostering a secure and compliant

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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